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Compound of Interest

Compound Name: Tetrabutylurea

Cat. No.: B1198226 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides essential safety and logistical information for the handling and disposal

of Tetrabutylurea (CAS No. 4559-86-8). Adherence to these guidelines is critical to ensure

personal safety and minimize environmental impact.

Immediate Safety Protocols
Tetrabutylurea is a combustible liquid that can cause skin irritation.[1][2] Proper personal

protective equipment (PPE) is the first line of defense against exposure. The following table

summarizes the required PPE for handling this chemical.
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PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(Nitrile or Butyl rubber

recommended)

Prevents skin contact and

irritation.[1][3][4] While specific

compatibility data for

Tetrabutylurea is limited, nitrile

and butyl rubber gloves

generally offer good resistance

to a range of organic

chemicals.[5][6][7] Double

gloving can provide additional

protection.

Eye and Face Protection

Safety glasses with side

shields or tightly fitting safety

goggles. A face shield may be

required in situations with a

higher risk of splashing.[4][8]

Protects eyes from splashes

and vapors.

Skin and Body Protection

Fire/flame resistant and

impervious clothing, such as a

lab coat or chemical-resistant

suit. Protective boots may be

necessary depending on the

scale of work.[3][4][8]

Minimizes skin exposure and

protects against potential

ignition sources.

Respiratory Protection

Work in a well-ventilated area.

If ventilation is inadequate or

exposure limits may be

exceeded, use a NIOSH-

approved respirator with an

organic vapor cartridge. A full-

face respirator may be

necessary in some situations.

[4][8]

Protects against inhalation of

potentially harmful vapors.
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A systematic approach to handling and storing Tetrabutylurea is crucial for maintaining a safe

laboratory environment. The following workflow outlines the key steps.

Workflow for Handling Tetrabutylurea

Preparation

Handling

Spill & Waste Management

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Ensure Proper Ventilation

Transfer/Use Tetrabutylurea

Store in a Tightly Closed Container in a Cool, Dry, Well-Ventilated Area

Dispose of Waste and Contaminated PPE

Follow Spill Cleanup Protocol

Click to download full resolution via product page

Figure 1. A step-by-step workflow for the safe handling of Tetrabutylurea.
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Disposal Plan: Spills and Contaminated Materials
Proper disposal of Tetrabutylurea and any contaminated materials is essential to prevent harm

to personnel and the environment.

Spill Response
In the event of a spill, follow these procedures:

Evacuate and Ventilate: Immediately evacuate non-essential personnel from the area and

ensure the space is well-ventilated.

Don PPE: Wear the appropriate PPE as outlined in the table above.

Contain the Spill: Use an inert absorbent material such as sand, earth, or vermiculite to

contain the spill.

Collect Absorbent Material: Carefully collect the absorbent material and place it into a

suitable, labeled, and closed container for disposal.

Clean the Area: Decontaminate the spill area with soap and water.

Dispose of Waste: All contaminated materials must be disposed of as hazardous waste.

Disposal of Contaminated PPE and Chemical Waste
Waste Type Disposal Procedure

Contaminated Gloves, Lab Coats, and

Absorbent Materials

Place in a sealed, labeled container designated

for hazardous chemical waste.

Empty Tetrabutylurea Containers

Triple rinse with a suitable solvent. The rinsate

should be collected and treated as hazardous

waste. Puncture the container to prevent reuse.

Unused or Waste Tetrabutylurea

Dispose of through a licensed chemical

destruction facility or by controlled incineration

with flue gas scrubbing.[3] Do not dispose of

down the drain.
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By adhering to these protocols, researchers can safely handle Tetrabutylurea, minimizing

personal risk and ensuring responsible environmental stewardship. Always consult your

institution's specific safety guidelines and the most recent Safety Data Sheet before working

with any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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